Cas no 1209001-87-5 ((E)-N'-(3-cyanothiophen-2-yl)-N,N-dimethylmethanimidamide)

• Product Name: (E)-N'-(3-cyanothiophen-2-yl)-N,N-dimethylmethanimidamide
• CAS No: 1209001-87-5
• MF: C₈H₉N₃S
• MW: 179.242159605026
• MDL: MFCD01316174
• CID: 4577734
• Update Time: 2025-10-10

(E)-N'-(3-cyanothiophen-2-yl)-N,N-dimethylmethanimidamide Chemical and Physical Properties

Names and Identifiers

• N'-(3-CYANO-2-THIENYL)-N,N-DIMETHYLIMINOFORMAMIDE
• (E)-N'-(3-cyanothiophen-2-yl)-N,N-dimethylmethanimidamide

• MDL： MFCD01316174
• Inchi： 1S/C8H9N3S/c1-11(2)6-10-8-7(5-9)3-4-12-8/h3-4,6H,1-2H3/b10-6+
• InChI Key： DXBRYXDLSGSIMF-UXBLZVDNSA-N
• SMILES： C(/N(C)C)=N\C1SC=CC=1C#N

Additional information on (E)-N'-(3-cyanothiophen-2-yl)-N,N-dimethylmethanimidamide

Introduction to (E)-N'-(3-cyanothiophen-2-yl)-N,N-dimethylmethanimidamide (CAS No: 1209001-87-5)

(E)-N'-(3-cyanothiophen-2-yl)-N,N-dimethylmethanimidamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 1209001-87-5, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in drug discovery and development.

The molecular structure of (E)-N'-(3-cyanothiophen-2-yl)-N,N-dimethylmethanimidamide features a thiophene ring substituted with a cyano group at the 3-position and an amide functional group connected to a dimethylamino moiety. This unique arrangement of functional groups contributes to its distinct chemical properties and potential biological interactions. The presence of the cyano group enhances the electrophilicity of the thiophene ring, while the amide and dimethylamino groups introduce hydrogen bonding capabilities and basicity, respectively.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of (E)-N'-(3-cyanothiophen-2-yl)-N,N-dimethylmethanimidamide with various biological targets. Studies suggest that this compound may interact with enzymes and receptors involved in inflammatory pathways, making it a potential candidate for therapeutic applications in conditions such as arthritis and autoimmune diseases. The thiophene core is particularly noteworthy, as it is a common motif in bioactive molecules known for their ability to modulate biological processes.

In vitro studies have demonstrated that (E)-N'-(3-cyanothiophen-2-yl)-N,N-dimethylmethanimidamide exhibits inhibitory activity against certain enzymes associated with cancer cell proliferation. The cyano group at the 3-position of the thiophene ring appears to play a crucial role in this activity by participating in hydrogen bonding interactions with key residues in the enzyme active site. Furthermore, the dimethylamino group contributes to the compound's solubility and bioavailability, which are critical factors for its potential use in pharmaceutical formulations.

The synthesis of (E)-N'-(3-cyanothiophen-2-yl)-N,N-dimethylmethanimidamide involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic approaches not only enhance the efficiency of producing this compound but also allow for modifications to its structure, enabling researchers to explore analogues with potentially improved biological activities.

One of the most exciting aspects of studying (E)-N'-(3-cyanothiophen-2-yl)-N,N-dimethylmethanimidamide is its potential application in developing novel therapeutic agents. The compound's unique structural features make it a versatile scaffold for drug design, allowing chemists to tailor its properties for specific therapeutic targets. For instance, modifications to the thiophene ring or the amide group could lead to derivatives with enhanced selectivity or reduced toxicity.

Recent research has also highlighted the importance of understanding the metabolic pathways by which (E)-N'-(3-cyanothiophen-2-yl)-N,N-dimethylmethanimidamide is processed in vivo. Metabolic studies using techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have provided insights into how this compound is metabolized and eliminated from the body. This information is crucial for optimizing its pharmacokinetic properties and ensuring its safety and efficacy in clinical settings.

The development of new analytical methods has further facilitated the study of (E)-N'-(3-cyanothiophen-2-yl)-N,N-dimethylmethanimidamide. High-performance liquid chromatography (HPLC) coupled with mass spectrometry (LC-MS) allows for precise quantification and identification of this compound in complex mixtures. Such techniques are essential for both synthetic chemistry research and quality control in pharmaceutical manufacturing.

In conclusion, (E)-N'-(3-cyanothiophen-2-yl)-N,N-dimethylmethanimidamide (CAS No: 1209001-87-5) represents a fascinating subject of study in medicinal chemistry. Its unique molecular structure, combined with promising biological activities, positions it as a valuable candidate for further research and development. As our understanding of its chemical properties and biological effects continues to grow, so too does its potential as a therapeutic agent.